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Compound of Interest

Compound Name: 5-Iodo-3-methylisothiazole

Cat. No.: B1290139 Get Quote

CAS Number: 20067-15-6

This technical guide provides a comprehensive overview of 5-Iodo-3-methylisothiazole,

including its chemical properties, safety data, and handling protocols. The information is

intended for researchers, scientists, and professionals in drug development and chemical

synthesis.

Core Chemical and Safety Data
5-Iodo-3-methylisothiazole is a halogenated heterocyclic compound. Its chemical and

physical properties, along with critical safety information, are summarized in the table below.

This data has been compiled from various chemical suppliers and safety data sheets.
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Property Value

CAS Number 20067-15-6[1][2][3][4][5]

Molecular Formula C₄H₄INS[1][2][3][5]

Molecular Weight 225.05 g/mol [1][2][3][5]

Physical State Liquid[6]

Purity ≥95%[2]

Storage Conditions

Store at 2-8°C in a dark place under an inert

atmosphere.[1][2] Keep container tightly closed

in a dry and well-ventilated place.

Signal Word Danger[1]

GHS Hazard Statements

H226: Flammable liquid and vapor.[1]

H301+H311: Toxic if swallowed or in contact

with skin. H314: Causes severe skin burns and

eye damage. H317: May cause an allergic skin

reaction.[7] H330: Fatal if inhaled.[7] H410: Very

toxic to aquatic life with long lasting effects.[7]

GHS Pictograms
Flame, Skull and Crossbones, Corrosion, Health

Hazard, Environmental Hazard

Safety and Handling
Due to the hazardous nature of 5-Iodo-3-methylisothiazole, strict adherence to safety

protocols is mandatory. The following diagram outlines the logical workflow for handling this

compound, from hazard identification to emergency response.

Safety and Handling Workflow

Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Iodo-3-methylisothiazole are not readily

available in the public domain. However, the synthesis of isothiazole derivatives is a well-

established field in heterocyclic chemistry. General synthetic strategies often involve the
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cyclization of appropriate precursors. For instance, the synthesis of substituted isothiazoles can

be achieved through the reaction of α,β-unsaturated ketones with a source of sulfur and

nitrogen, followed by functional group manipulations to introduce the iodo-substituent at the 5-

position. Researchers should consult specialized literature on isothiazole chemistry for detailed

synthetic methodologies.[8]

Toxicity Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values, for 5-Iodo-3-methylisothiazole are not available in the reviewed

literature. However, data for related isothiazolinone compounds, which are widely used as

biocides, can provide some context for the potential toxicity of this class of compounds. For

example, the mixture of 5-chloro-2-methylisothiazolin-3(2H)-one (CMIT) and 2-

methylisothiazolin-3(2H)-one (MIT) has been extensively studied. It is important to note that this

information is for reference and the toxicological properties of 5-Iodo-3-methylisothiazole may

differ.

Compound/Mi
xture

Test Type
Route of
Exposure

Species Result

5-Chloro-2-

methyl-4-

isothiazolin-3-

one (CMIT) /

Methylisothiazoli

none (MIT)

Mixture

Acute Oral LD50 Oral Rat

~49.6 - 66 mg/kg

bw (active

ingredient)[9]

CMIT/MIT

Mixture

Acute Dermal

LD50
Dermal Rabbit

>75 - 141 mg/kg

bw (active

ingredient)[9]

CMIT/MIT

Mixture

Acute Inhalation

LC50
Inhalation Rat

~0.33 mg/L

(active

ingredient)[9]

Conclusion
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5-Iodo-3-methylisothiazole is a flammable, toxic, and corrosive compound that requires

careful handling in a controlled laboratory setting. All personnel should be thoroughly trained in

its hazards and the necessary safety precautions before use. While specific synthetic and

toxicological data for this particular compound are limited in publicly accessible sources, the

information on related isothiazole derivatives underscores the need for stringent safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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